Cas no 1824272-40-3 (1-(1-Bromoethyl)-4-fluoro-2-(trifluoromethyl)benzene)

• Product Name: 1-(1-Bromoethyl)-4-fluoro-2-(trifluoromethyl)benzene
• CAS No: 1824272-40-3
• MF: C₉H₇BrF₄
• MW: 271.04949593544
• MDL: MFCD28134892
• CID: 5611850
• PubChem ID: 126972041
• Update Time: 2025-11-05

1-(1-Bromoethyl)-4-fluoro-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• EN300-3526507
• 1824272-40-3
• 1-(1-bromoethyl)-4-fluoro-2-(trifluoromethyl)benzene
• Benzene, 1-(1-bromoethyl)-4-fluoro-2-(trifluoromethyl)-
• 1-(1-Bromoethyl)-4-fluoro-2-(trifluoromethyl)benzene

• MDL： MFCD28134892
• Inchi： 1S/C9H7BrF4/c1-5(10)7-3-2-6(11)4-8(7)9(12,13)14/h2-5H,1H3
• InChI Key： HYQUEXGKWUNVFE-UHFFFAOYSA-N
• SMILES： BrC(C)C1C=CC(=CC=1C(F)(F)F)F

Computed Properties

• Exact Mass: 269.96673g/mol
• Monoisotopic Mass: 269.96673g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.558±0.06 g/cm3(Predicted)
• Boiling Point: 203.8±35.0 °C(Predicted)

Additional information on 1-(1-Bromoethyl)-4-fluoro-2-(trifluoromethyl)benzene

1-(1-Bromoethyl)-4-fluoro-2-(trifluoromethyl)benzene

1-(1-Bromoethyl)-4-fluoro-2-(trifluoromethyl)benzene, also known by its CAS number 1824272-40-3, is a highly specialized organic compound with a unique structure that combines bromine, fluorine, and trifluoromethyl groups on a benzene ring. This compound has garnered significant attention in recent years due to its potential applications in drug discovery, material science, and advanced chemical synthesis. The combination of these functional groups provides this molecule with distinctive electronic and steric properties, making it a valuable tool in various research fields.

The structure of 1-(1-Bromoethyl)-4-fluoro-2-(trifluoromethyl)benzene is characterized by a benzene ring with three substituents: a bromoethyl group at position 1, a fluorine atom at position 4, and a trifluoromethyl group at position 2. These substituents create a highly electron-deficient aromatic system due to the electronegative nature of fluorine and the trifluoromethyl group. This electronic environment makes the compound highly reactive in certain chemical transformations, particularly in electrophilic aromatic substitution reactions. Recent studies have demonstrated that this compound can serve as an efficient precursor for the synthesis of complex heterocyclic compounds, which are of great interest in medicinal chemistry.

One of the most notable applications of 1-(1-Bromoethyl)-4-fluoro-2-(trifluoromethyl)benzene is in the field of drug discovery. Researchers have utilized this compound as a building block for constructing bioactive molecules with potential therapeutic properties. For instance, its bromoethyl group can undergo nucleophilic substitution reactions to introduce various functional groups, enabling the creation of diverse pharmacophores. Recent advancements in medicinal chemistry have highlighted its role in the development of inhibitors for kinase enzymes, which are critical targets in cancer therapy.

In addition to its pharmaceutical applications, this compound has also found utility in material science. The trifluoromethyl group imparts unique physical properties to the molecule, such as high thermal stability and low surface energy. These characteristics make it an attractive candidate for use in the development of advanced materials like fluoropolymers and high-performance coatings. Recent research has explored its potential as a monomer for polymer synthesis, where its reactivity and stability can be leveraged to create materials with tailored properties.

The synthesis of 1-(1-Bromoethyl)-4-fluoro-2-(trifluoromethyl)benzene involves a multi-step process that typically begins with the bromination of an appropriate ethyl group followed by substitution reactions on a fluorinated benzene ring. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, enabling large-scale production of this compound. Moreover, green chemistry approaches have been applied to minimize waste and reduce environmental impact during its synthesis.

From an environmental perspective, understanding the behavior and fate of 1-(1-Bromoethyl)-4-fluoro-2-(trifluoromethyl)benzene is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, but its persistence in certain environments remains a topic of ongoing research. Regulatory agencies are increasingly focusing on such compounds to ensure their safe handling and disposal.